molecular formula C16H23NO2 B1220401 trans-N-Propyl-7,9-dihydroxyoctahydrobenzo(f)quinoline CAS No. 87657-30-5

trans-N-Propyl-7,9-dihydroxyoctahydrobenzo(f)quinoline

Cat. No.: B1220401
CAS No.: 87657-30-5
M. Wt: 261.36 g/mol
InChI Key: TYGSGNMVHWSEDM-WFASDCNBSA-N
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Description

Trans-N-Propyl-7,9-dihydroxyoctahydrobenzo(f)quinoline, also known as this compound, is a useful research compound. Its molecular formula is C16H23NO2 and its molecular weight is 261.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

87657-30-5

Molecular Formula

C16H23NO2

Molecular Weight

261.36 g/mol

IUPAC Name

(4aS,10bS)-4-propyl-2,3,4a,5,6,10b-hexahydro-1H-benzo[f]quinoline-7,9-diol

InChI

InChI=1S/C16H23NO2/c1-2-7-17-8-3-4-12-14-9-11(18)10-16(19)13(14)5-6-15(12)17/h9-10,12,15,18-19H,2-8H2,1H3/t12-,15-/m0/s1

InChI Key

TYGSGNMVHWSEDM-WFASDCNBSA-N

SMILES

CCCN1CCCC2C1CCC3=C2C=C(C=C3O)O

Isomeric SMILES

CCCN1CCC[C@@H]2[C@@H]1CCC3=C2C=C(C=C3O)O

Canonical SMILES

CCCN1CCCC2C1CCC3=C2C=C(C=C3O)O

Synonyms

Ha 117
Ha-117
N-propyl-7,9-dihydroxyoctahydrobenzo(f)quinoline
trans-N-propyl-7,9-dihydroxyoctahydrobenzo(f)quinoline

Origin of Product

United States

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